Cas no 1270458-15-5 (3-AMINO-3-(2-ANTHRYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(2-ANTHRYL)PROPANENITRILE
• CAS No: 1270458-15-5
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 5582973
• PubChem ID: 138109691
• Update Time: 2025-06-13

3-AMINO-3-(2-ANTHRYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2-ANTHRYL)PROPANENITRILE
• 2-Anthracenepropanenitrile, β-amino-
• N13927
• 1270458-15-5

• Inchi： 1S/C17H14N2/c18-8-7-17(19)15-6-5-14-9-12-3-1-2-4-13(12)10-16(14)11-15/h1-6,9-11,17H,7,19H2
• InChI Key： AVBSLTXBDISTAH-UHFFFAOYSA-N
• SMILES： NC(CC#N)C1C=CC2C=C3C=CC=CC3=CC=2C=1

Computed Properties

• Exact Mass: 246.115698455g/mol
• Monoisotopic Mass: 246.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 513.1±30.0 °C(Predicted)
• pka: 6.81±0.30(Predicted)

Additional information on 3-AMINO-3-(2-ANTHRYL)PROPANENITRILE

Comprehensive Overview of 3-AMINO-3-(2-ANTHRYL)PROPANENITRILE (CAS No. 1270458-15-5)

3-AMINO-3-(2-ANTHRYL)PROPANENITRILE (CAS No. 1270458-15-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and fluorescence imaging. This compound, characterized by its unique anthracene-based structure, exhibits remarkable properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its nitrile and amino functional groups further enhance its reactivity, enabling diverse applications in drug discovery and molecular probes.

In recent years, the demand for high-performance fluorescent probes has surged, driven by advancements in bioimaging and diagnostic technologies. 3-AMINO-3-(2-ANTHRYL)PROPANENITRILE stands out due to its strong fluorescence emission and excellent photostability, making it a preferred choice for researchers developing next-generation imaging agents. Its ability to bind selectively to certain biomolecules has also sparked interest in targeted therapy and cancer research, aligning with the growing focus on precision medicine.

The synthesis of 3-AMINO-3-(2-ANTHRYL)PROPANENITRILE involves sophisticated organic chemistry techniques, including catalytic hydrogenation and Grignard reactions. Researchers often explore its structure-activity relationships to optimize its performance in specific applications. For instance, modifications to its anthryl moiety can significantly alter its electronic properties, enabling customization for sensors or optoelectronic devices. This adaptability has positioned the compound as a versatile building block in materials science.

From an industrial perspective, 3-AMINO-3-(2-ANTHRYL)PROPANENITRILE is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce environmental impact, chemists are exploring solvent-free reactions and catalytic methods to produce this compound efficiently. These efforts resonate with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neurological research. Its aromatic structure and electron-rich properties make it a candidate for studying neurotransmitter interactions or amyloid aggregation, which are critical in understanding neurodegenerative diseases. This aligns with the rising public and scientific focus on brain health and aging-related disorders.

In summary, 3-AMINO-3-(2-ANTHRYL)PROPANENITRILE (CAS No. 1270458-15-5) is a multifaceted compound with applications spanning biomedicine, materials engineering, and environmental science. Its unique chemical properties and adaptability ensure its relevance in cutting-edge research, addressing some of the most pressing challenges in modern science. As innovation continues, this compound is poised to play an even greater role in shaping the future of technology and healthcare.